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Compound of Interest

Compound Name: 2,4-Dichlorobenzophenone

CAS No.: 19811-05-3

Cat. No.: B035555

Get Quote

CAS: 19811-05-3 | Formula:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

| MW: 251.11 g/mol [1][2]

Executive Summary & Structural Context
In pharmaceutical development, 2,4-Dichlorobenzophenone (2,4-DCBP) serves as the

primary pharmacophore scaffold for major antifungal agents, including Ketoconazole,

Miconazole, and Itraconazole.[1][3]

Critical Distinction: Analysts must distinguish this molecule from its isomer, 2,4'-

Dichlorobenzophenone (CAS 85-29-0).[1][2][4] While they share a molecular weight, their

fragmentation patterns differ fundamentally due to the position of the chlorine atoms.[2][4] This

guide focuses exclusively on the 2,4-dichloro isomer (both chlorines on the same ring), which

yields the specific 2,4-dichlorophenyl moiety required for biological activity.[1]

Experimental Protocol (GC-MS)
To ensure reproducible fragmentation, the following conditions are recommended:
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Ionization: Electron Impact (EI) at 70 eV.[2][4][5]

Inlet Temp: 250°C (Ensure complete volatilization without thermal degradation).

Solvent: Dichloromethane (DCM) or Methanol (MeOH).[2][4]

Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS).[1][3][2][4]

The Isotope Signature: The "Chlorine Rule"
Before analyzing fragmentation, the identity of the molecular ion (

) must be validated using the unique isotopic abundance of chlorine (

,

).[2][4]

For a molecule with two chlorine atoms (

), the molecular ion cluster follows a mathematical expansion of

, resulting in a 9:6:1 intensity ratio.[2][4]

Ion Identity m/z (Nominal) Composition
Relative Intensity
(Approx)

250
100% (Base of

cluster)

252 ~65%

254 ~10%
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Analyst Note: If your spectrum shows a 3:1 ratio (

,

) or a 10:6:1 pattern, re-evaluate. The 9:6:1 pattern is diagnostic for

.[2][4] Deviations often indicate co-elution with monochlorinated impurities.[2][4]

Fragmentation Mechanics
The fragmentation of benzophenones under EI conditions is driven by ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-cleavage adjacent to the carbonyl group.[2][4] Because 2,4-DCBP is an asymmetric ketone,
two distinct pathways compete, governed by the stability of the resulting acylium ions.[4]

Pathway A: Formation of the Benzoyl Cation (Major)
The bond between the carbonyl carbon and the dichlorinated ring breaks.[2][4]

-Cleavage: Generates the Benzoyl cation (

105) and a neutral 2,4-dichlorophenyl radical.[1][2][4]

CO Loss: The benzoyl cation ejects carbon monoxide (28 Da) to form the Phenyl cation (

77).[2][4]

Diagnostic Check: The transition

is a classic signature of the unsubstituted phenyl ring.[2][4]

Pathway B: Formation of the 2,4-Dichlorobenzoyl Cation
The bond between the carbonyl carbon and the unsubstituted phenyl ring breaks.[4]
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-Cleavage: Generates the 2,4-Dichlorobenzoyl cation (

173).[1][2][4] Note that due to isotopes, this appears as a cluster at 173/175/177.[2][4]

CO Loss: Ejection of CO yields the 2,4-Dichlorophenyl cation (

145).[2][4]

Diagnostic Check: The presence of the 173 cluster confirms the chlorines are on the same

ring (preserving the 2,4-dichloro structure).[2] In the 2,4'-isomer, you would instead see a

monochlorobenzoyl cation at ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

139.[4]

Visualization of Fragmentation Pathways
The following diagram illustrates the competitive cleavage mechanisms.

Molecular Ion (M+)
m/z 250, 252, 254

(9:6:1 Ratio)

Benzoyl Cation
m/z 105

(Base Peak Candidate)

α-Cleavage (Path A)
Loss of C6H3Cl2•

2,4-Dichlorobenzoyl Cation
m/z 173, 175, 177

(Cl2 Isotope Pattern)

α-Cleavage (Path B)
Loss of C6H5•

Phenyl Cation
m/z 77

-CO (28 Da)

2,4-Dichlorophenyl Cation
m/z 145, 147, 149

-CO (28 Da)

Click to download full resolution via product page

Caption: Competitive

-cleavage pathways for 2,4-Dichlorobenzophenone. Path A yields the unsubstituted benzoyl
ion; Path B yields the dichlorinated fragment.
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Diagnostic Ion Table
Use this table to validate peak assignments during spectral processing.

m/z (Nominal) Ion Species Formula Mechanism / Origin

250

Molecular Ion

(ngcontent-ng-

c1989010908=""

_nghost-ng-

c3017681703=""

class="inline ng-star-

inserted">

)

Parent ion.[1][2] Look

for 9:6:1 cluster.[2][4]

173 2,4-Dichlorobenzoyl
-cleavage.[1][2] Key

differentiator from 2,4'-

isomer.

145 2,4-Dichlorophenyl

Secondary

fragmentation (Loss of

CO from

173).[1][2]

105 Benzoyl
-cleavage.[1][2][4]

Often the Base Peak

(100% intensity).[2][4]

77 Phenyl

Secondary

fragmentation (Loss of

CO from

105).[1][2][4]

51 Butenynyl

Ring degradation of

the phenyl cation (

77).[1][2][4]
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Troubleshooting & Self-Validation
Scenario: The spectrum shows a base peak at

139.

Diagnosis: You are likely analyzing 2,4'-Dichlorobenzophenone (CAS 85-29-0) or 4,4'-

Dichlorobenzophenone.[1][3][2][4]

Reasoning: If one chlorine is on each ring,

-cleavage produces a chlorobenzoyl cation (

139) rather than a dichlorobenzoyl cation (

173) or benzoyl cation (

105).[2][4]

Action: Verify the Certificate of Analysis (CoA) of your starting material.[2][4] The 2,4-isomer

(CAS 19811-05-3) must show ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

105 and 173.[1][2][4]

Scenario:

intensity is weak.

Diagnosis: Common in EI due to the stability of the acylium fragment ions.[2][4]

Action: Rely on the

173 cluster isotope pattern to confirm the presence of the dichloro-moiety if the molecular ion
is low.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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